Recommended suppliers

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.

5-methoxypsoralens

5-Methoxypsoralen is a naturally occurring psoralen derivative found in plants such as Psoralea corylifolia and other related species. It belongs to the group of photosensitizers, which are compounds that enhance the sensitivity of skin or other tissues to light. This compound has been widely studied for its photochemical properties, particularly its ability to react with ultraviolet (UV) light to form cross-links in DNA, making it useful in various biomedical applications including photodynamic therapy and the treatment of certain skin conditions. 5-Methoxypsoralen is also used as a sensitizer in combination with UVA light for treating psoriasis and other dermatological conditions. Its application in this field benefits from its strong absorption in the UV range, which allows for effective photoactivation without causing damage to surrounding tissues. Due to its potent phototoxic effects, it must be handled with caution and appropriate safety measures should always be followed when using or studying this compound.
5-methoxypsoralens
  • Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis
    Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis Introduction to 4-Methyl-1,3-thiazole-5-carbaldehyde 4-Methyl-1,3-thiazole-5-carbaldehyde is a critical intermediate in the synthesis of various biopharmaceuticals and bioactive compounds. This compound belongs to the thiazole class, which has gained significant attention...
    2025-05-16
    Author： Douglas Perry
    Page View：266
  • Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages
    Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages The field of pharmaceutical and biological chemistry is characterized by intricate terminology that demands precision and clarity. As global collaboration in scientific research intensifies, the need for accurate multilingual translation becomes increasingly critical. This...
    2025-05-16
    Author： Anthony Ward
    Page View：428
    Score：5.0
  • Morpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals
    Morpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (ME SA) is a novel chemical entity that has garnered significant attention in the field of biopharmaceuticals. This compound combines the structural features of morpholine and ethanesulfonic acid, making it a versatile tool for various...
    2025-05-20
    Author： Xin Su
    Page View：276
    Score：4.0
  • A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations
    A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations Introduction to Arctiin: Arctiin, a bioactive compound derived from traditional herbal medicine, has garnered significant attention due to its potential therapeutic applications. However, its clinical translation is hindered by challenges related to bioavailability and pharmacokinetic...
    2025-05-12
    Author： Fei Yan
    Page View：243
  • Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications
    Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
    2025-05-06
    Author： Anthony Garcia
    Page View：449
    Score：5.0

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 513
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 506
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 502
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 499
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 495
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 492
    Score： 3.5

Recommended products